(3-Cyclopropylidenecyclobutyl)methanamine;hydrochloride
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Overview
Description
(3-Cyclopropylidenecyclobutyl)methanamine;hydrochloride is a useful research compound. Its molecular formula is C8H14ClN and its molecular weight is 159.66. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Productive Syntheses of Ethynyl-extended Cycloalkylamines
The synthesis of 1-ethynylcyclopropylamine and 1-ethynylcyclobutylamine as hydrochlorides demonstrates the feasibility of creating ethynyl-extended cycloalkylamines from simpler acetylenes. These compounds serve as surrogates for dimethylpropargylamine, highlighting their potential in further synthetic applications and the development of new aminocyclopropanecarboxylic acids and their derivatives (Kozhushkov et al., 2010).
Cyclopropenone Oximes Reactions
The preparation of cyclopropenone oximes and their reactions with isocyanates to form diazaspiro[2.3]hexenones highlight the versatility of cyclopropyl and cyclobutyl derivatives in producing novel cyclic compounds. This work expands the utility of these small ring compounds in synthesizing complex heterocyclic structures with potential pharmacological activities (Yoshida et al., 1988).
Potential Therapeutic Applications
Antiviral Activity of Aminoadamantane Derivatives
The synthesis of spiro[cyclopropane-1,2'-adamantan]-2-amines and methanamines showcases the creation of novel compounds with significant inhibitory activity against influenza A virus. These findings suggest that cyclopropylidenecyclobutyl methanamines and related structures could be explored further for their antiviral properties, potentially offering new avenues for therapeutic intervention against influenza A (Kolocouris et al., 1994).
Synthesis of BCP Benzylamines
The synthesis of BCP benzylamines through the reaction of [1.1.1]propellane with 2-azaallyl anions, generated from N-benzyl ketimines, highlights the incorporation of bicyclo[1.1.1]pentane (BCP) motifs into drug candidates. BCPs are recognized for their potential to improve drug-like qualities, suggesting that cyclopropylidenecyclobutyl derivatives could contribute to the development of new pharmaceuticals with enhanced properties (Shelp & Walsh, 2018).
Safety and Hazards
The safety information for (3-Cyclopropylidenecyclobutyl)methanamine;hydrochloride indicates that it has the following hazard statements: H302, H315, H319, H335 . This suggests that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . For detailed safety and hazard information, it’s recommended to refer to the product’s Material Safety Data Sheet (MSDS).
Properties
IUPAC Name |
(3-cyclopropylidenecyclobutyl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N.ClH/c9-5-6-3-8(4-6)7-1-2-7;/h6H,1-5,9H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZEHJDGUCQZUKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1=C2CC(C2)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.